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Compound of Interest

Compound Name: Boc-NH-PEG24-CH2CH2COOH

Cat. No.: B7909472

Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Boc-NH-PEG24-CH2CH2COOH, a heterobifunctional PROTAC linker. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical biology, with a focus on applications in Proteolysis Targeting Chimeras (PROTACs).

Core Compound Data
Boc-NH-PEG24-CH2CH2COOH is a polyethylene glycol (PEG)-based linker molecule. The

structure incorporates a Boc-protected amine group and a terminal carboxylic acid, providing

orthogonal reactivity for conjugation to different molecular entities. The PEG24 chain offers

desirable solubility and pharmacokinetic properties.

Property Value Reference

Molecular Weight 1246.47 [1][2][3][4]

Molecular Formula C56H111NO28 [2][3]

CAS Number 187848-68-6 [2][3]
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Application in PROTAC Synthesis: An Exemplary
Experimental Protocol
Boc-NH-PEG24-CH2CH2COOH is a key building block in the synthesis of PROTACs. The

following protocol is a representative example of how this linker can be used to conjugate an

E3 ligase ligand and a target protein ligand.

Objective: To synthesize a PROTAC by sequentially coupling an E3 ligase ligand (e.g.,

containing a free amine) and a target protein binder (e.g., containing a free hydroxyl or amine

group) to the Boc-NH-PEG24-CH2CH2COOH linker.

Methodology:

Activation of the Carboxylic Acid Group:

Dissolve Boc-NH-PEG24-CH2CH2COOH (1 equivalent) in a suitable anhydrous solvent

such as dichloromethane (DCM) or dimethylformamide (DMF).

Add a coupling agent like HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate) (1.1 equivalents) and a non-nucleophilic base such as

diisopropylethylamine (DIPEA) (2 equivalents).

Stir the reaction mixture at room temperature for 30-60 minutes to activate the carboxylic

acid group, forming an active ester.

Coupling to the E3 Ligase Ligand:

In a separate flask, dissolve the E3 ligase ligand (containing a free amine) (1 equivalent)

in anhydrous DMF.

Add the activated linker solution dropwise to the E3 ligase ligand solution.

Allow the reaction to proceed at room temperature for 4-12 hours, monitoring the progress

by an appropriate analytical technique (e.g., LC-MS or TLC).

Purification of the Intermediate:
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Upon completion, quench the reaction and remove the solvent under reduced pressure.

Purify the resulting Boc-protected intermediate using flash column chromatography or

preparative HPLC to isolate the desired product.

Boc Deprotection:

Dissolve the purified intermediate in a solution of trifluoroacetic acid (TFA) in DCM (e.g.,

20-50% TFA/DCM).

Stir the mixture at room temperature for 1-2 hours to remove the Boc protecting group,

exposing the terminal amine.

Evaporate the solvent and TFA to yield the deprotected amine intermediate.

Coupling to the Target Protein Ligand:

The newly formed amine can then be coupled to a target protein ligand that has been

appropriately activated (e.g., as an NHS ester or by another suitable conjugation

chemistry).

PROTAC Mechanism of Action
The linker, such as Boc-NH-PEG24-CH2CH2COOH, plays a crucial role in the function of a

PROTAC by tethering the target protein and an E3 ubiquitin ligase, thereby inducing the

ubiquitination and subsequent degradation of the target protein.
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Caption: The catalytic cycle of a PROTAC, inducing target protein degradation.

Experimental Workflow for PROTAC Synthesis
The synthesis of a PROTAC using a heterobifunctional linker like Boc-NH-PEG24-
CH2CH2COOH follows a structured workflow to ensure high purity and yield of the final

compound.
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Caption: A typical workflow for synthesizing a PROTAC molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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